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Compound of Interest

Compound Name: (S,S)-Chiraphite

Cat. No.: B3178870

CAS Number: 852042-07-0

(S,S)-Chiraphite is a chiral phosphite ligand widely employed in asymmetric catalysis. Its
unique structural features enable high enantioselectivity in a variety of chemical
transformations, making it a valuable tool for the synthesis of chiral molecules, particularly in
the pharmaceutical industry. This guide provides a detailed overview of its properties,
applications, and a representative experimental protocol.

Core Properties of (S,S)-Chiraphite

(S,S)-Chiraphite is a bidentate phosphite ligand derived from a chiral diol. Its rigid backbone
and tunable electronic properties are key to its effectiveness in asymmetric catalysis.

Property Value Reference
CAS Number 852042-07-0 N/A
Molecular Formula Ca9He6010P2 N/A
Molecular Weight 877.0 g/mol N/A
Appearance Off-white powder N/A

Boiling Point 816.6 £ 65.0 °C (Predicted) [1]
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Experimental Protocols: Asymmetric Synthesis

(S,S)-Chiraphite and its enantiomer, (R,R)-Chiraphite, have proven to be highly effective
ligands in various metal-catalyzed asymmetric reactions. A notable application of the related
(R,R)-Chiraphite is in the atroposelective Negishi coupling for the synthesis of the KRAS G12C
covalent inhibitor GDC-6036. While a specific protocol for (S,S)-Chiraphite in a published,
peer-reviewed context is not readily available, a general procedure for such a reaction can be
outlined based on established methodologies for similar ligands.

Representative Protocol: Asymmetric Negishi Coupling

This protocol is a generalized representation and may require optimization for specific
substrates.

Materials:

Palladium precursor (e.g., Pdz(dba)s)

(S,S)-Chiraphite ligand

Aryl or heteroaryl halide

Organozinc reagent

Anhydrous solvent (e.g., THF, Toluene)

Inert atmosphere (Nitrogen or Argon)
Procedure:

o Catalyst Pre-formation: In a glovebox or under an inert atmosphere, a reaction vessel is
charged with the palladium precursor and (S,S)-Chiraphite (typically in a 1:2.2 Pd:ligand
ratio). Anhydrous solvent is added, and the mixture is stirred at room temperature for 30-60
minutes to allow for the formation of the active catalyst complex.

o Reaction Setup: In a separate, dry reaction vessel under an inert atmosphere, the aryl or
heteroaryl halide is dissolved in the anhydrous solvent.
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» Addition of Reagents: The pre-formed catalyst solution is transferred to the solution of the
aryl halide. The organozinc reagent is then added dropwise to the reaction mixture at a
controlled temperature (e.g., 0 °C or room temperature).

o Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique,
such as thin-layer chromatography (TLC), gas chromatography (GC), or high-performance
liquid chromatography (HPLC).

o Work-up: Upon completion, the reaction is quenched by the addition of a suitable reagent
(e.g., saturated aqueous ammonium chloride). The aqueous layer is extracted with an
organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine,
dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel to afford
the desired chiral product. The enantiomeric excess is determined by chiral HPLC or GC
analysis.

Logical Workflow for Asymmetric Catalysis

The following diagram illustrates the general workflow for a typical asymmetric catalytic
reaction involving a chiral ligand like (S,S)-Chiraphite.

Caption: General workflow for an asymmetric synthesis using a palladium/(S,S)-Chiraphite
catalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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